3-{[cyano(4-fluoro-3-nitrophenyl)amino]methyl}-N-[(furan-2-yl)methyl]benzamide

• IUPAC Name: 3-[(N-cyano-4-fluoro-3-nitroanilino)methyl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H15FN4O4/c21-18-7-6-16(10-19(18)25(27)28)24(13-22)12-14-3-1-4-15(9-14)20(26)23-11-17-5-2-8-29-17/h1-10H,11-12H2,(H,23,26)
• InChI Key: HMKOKLXMBLNOJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NCC2=CC=CO2)CN(C#N)C3=CC(=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C20H15FN4O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 1376371-48-0

Description

The compound “3-{[cyano(4-fluoro-3-nitrophenyl)amino]methyl}-N-[(furan-2-yl)methyl]benzamide” is a complex organic molecule. It contains several functional groups including a cyano group, a fluoro group, a nitro group, an amino group, and a benzamide group.

Synthesis Analysis

The synthesis of such a compound could potentially involve several steps. One possible method could involve the use of Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This reaction is known for its mild and functional group tolerant reaction conditions, and it utilizes a relatively stable, readily prepared, and generally environmentally benign organoboron reagent.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The presence of the cyano, fluoro, and nitro groups on the benzene ring could potentially influence the overall structure and reactivity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive functional groups. For instance, the presence of the cyano and nitro groups on the benzene ring could accelerate the rate of intersystem crossing (ISC), leading to reactions occurring through a nitrene insertion mechanism.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For instance, the presence of the cyano, fluoro, and nitro groups could potentially influence the compound’s polarity, solubility, and reactivity.

Future Directions

The compound could potentially be used as a starting material or intermediate in the synthesis of other complex organic molecules. Its potential biological activity could also be explored further.